3-Dodecylmercapto-2-aminopropionic acid

• Molecular Formula: C15H31NO2S
• Molecular Weight: 289.5 g/mol
• IUPAC Name: 2-amino-3-dodecylsulfanylpropanoic acid
• InChI: InChI=1S/C15H31NO2S/c1-2-3-4-5-6-7-8-9-10-11-12-19-13-14(16)15(17)18/h14H,2-13,16H2,1H3,(H,17,18)
• InChI Key: HMHHAAZRWXKITO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCSCC(C(=O)O)N

Description

3-Dodecylmercapto-2-aminopropionic acid is a useful research compound. Its molecular formula is C15H31NO2S and its molecular weight is 289.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

16.5 g. (0.42 mole) solid sodium hydroxide are dissolved in 1600 ml. ethanol, mixed with a solution of 25 g. (0.21 mole) D,L-cysteine in 150 ml. ethanol and, after the dropwise addition of 60 ml. (0.25 mole) dodecyl bromide, stirred for 24 hours at ambient temperature. The precipitate is then filtered off with suction, washed with ethanol and dissolved in water. After acidification with 4N hydrochloric acid, the precipitate is filtered off after 2 hours at 5° C. Yield 48.2 g. (81% of theory); m.p. 215°-218° C. (decomp.).